Cas no 155020-51-2 (2,3-Difluoro-4-methoxyaniline)

• Product Name: 2,3-Difluoro-4-methoxyaniline
• CAS No: 155020-51-2
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• MDL: MFCD04115986
• CID: 106795
• PubChem ID: 3798495
• Update Time: 2025-09-20

2,3-Difluoro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,3-difluoro-4-methoxy-
• 2,3-Difluoro-4-methoxyaniline
• 2,3-difluoro-4-methoxyphenylamine
• AC1MXZFN
• CTK4C8499
• JRD-1527
• SBB087350
• SureCN1429875
• 2,3-difluoro-4-methoxy benzenamine
• Benzenamine, 2,3-difluoro-4-methoxy- (9CI)
• SCHEMBL1429875
• 2, 3-difluoro-4-methoxyaniline
• SY107876
• AKOS015956577
• FT-0737598
• MEETZAMYCFAKKW-UHFFFAOYSA-N
• 155020-51-2
• Benzenamine, 2,3-difluoro-4-methoxy-
• AS-43879
• MFCD04115986
• DTXSID10396567
• CS-0140682
• DB-030770
• XH0640
• 2,3-difluoro-4-methoxybenzenamine

• MDL： MFCD04115986
• Inchi： 1S/C7H7F2NO/c1-11-5-3-2-4(10)6(8)7(5)9/h2-3H,10H2,1H3
• InChI Key： MEETZAMYCFAKKW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1OC)N)F

Computed Properties

• Exact Mass: 159.04961
• Monoisotopic Mass: 159.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.281
• Melting Point: 38-40℃
• Boiling Point: 218.5°C at 760 mmHg
• Flash Point: 86°C
• Refractive Index: 1.51
• PSA: 35.25

2,3-Difluoro-4-methoxyaniline Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers